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Abstract

Convoline, a tropane alkaloid primarily isolated from plants of the Convolvulus genus, has
garnered significant interest within the scientific community for its diverse pharmacological
activities.[1] This technical guide provides a comprehensive overview of Convoline and its
derivative, Convoline acetate, focusing on their chemical properties, biological effects, and
potential mechanisms of action. The information presented herein is intended to serve as a
valuable resource for researchers and professionals engaged in the fields of pharmacology,
medicinal chemistry, and drug development.

Chemical Properties

Convoline, with the IUPAC name (8-hydroxy-8-azabicyclo[3.2.1]octan-3-yl) 3,4-
dimethoxybenzoate, is a methoxybenzoic acid.[1][2] Its chemical structure is characterized by a
tropane alkaloid skeleton linked to a 3,4-dimethoxybenzoate moiety.[1] This structural
arrangement is crucial for its biological activity. Convoline acetate is a derivative where the
hydroxyl group on the tropane ring is acetylated.[1]
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Table 1: Physicochemical Properties of Convoline and Convoline Acetate[1]

Property Convoline Convoline Acetate
CAS Number 89783-61-9 89783-62-0
Molecular Formula C16H21NOs C1sH23NOe
Molecular Weight 307.34 g/mol 349.378 g/mol

Exact Mass 307.14197277 Da 349.153 Da
XLogP3-AA 24 -

LogP - 2.27200

Hydrogen Bond Donor Count 1 -

Hydrogen Bond Acceptor

6 -
Count
Rotatable Bond Count 5 -
Polar Surface Area (PSA) - 74.30000 A2

Note: Some data for Convoline acetate are not available in the public domain.

Biological Activities and Efficacy

Convoline and its derivatives exhibit a range of biological activities, primarily affecting the
central nervous system. However, specific quantitative data on their potency and efficacy, such
as IC50 and EC50 values, are not widely reported in publicly available literature. The following
sections summarize the known qualitative effects.

Anti-epileptic Activity

Extracts of Convolvulus pluricaulis, which contain Convoline, have demonstrated significant
anti-epileptic properties.[1] Alcoholic extracts have been shown to antagonize electrically
induced convulsive seizures and tremors induced by tremorine.[1] Furthermore, methanolic
extracts of various parts of the plant, administered orally at a dose of 200 mg/kg, provided
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substantial protection against tonic convulsions induced by transcorneal electroshock, with
effects comparable to the standard anti-epileptic drug phenytoin.[1]

Neuroprotective Activity

Aqueous extracts containing Convoline have shown neuroprotective effects, which are
attributed to anti-acetylcholinesterase (AChE) and antioxidant mechanisms.[1] This suggests a
potential therapeutic role in the management of neurodegenerative disorders.

Metabolic Effects

Extracts containing Convoline have demonstrated hypolipidemic properties. In studies
involving cholesterol-fed gerbils, these extracts led to a significant reduction in serum
cholesterol, LDL cholesterol, triglycerides, and phospholipids after 90 days of treatment.[2]

Cardiovascular Effects

Water-soluble fractions containing Convoline have been observed to cause significant and
prolonged hypotension in animal models, along with inhibition of myocardial activity.[2]

Mechanism of Action and Signaling Pathways

The precise mechanisms of action for Convoline and its derivatives are not fully elucidated.
However, based on its observed biological activities, several signaling pathways are likely
involved.

Cholinergic System Modulation

The neuroprotective effects of Convoline are linked to its ability to inhibit acetylcholinesterase
(AChE).[1] By inhibiting AChE, Convoline increases the levels of acetylcholine in the synaptic
cleft, thereby enhancing cholinergic neurotransmission. This mechanism is a key target in the
treatment of cognitive decline associated with neurodegenerative diseases.

Inhibits Acetylcholinesterase (AChE))» - Degrades Acetylcholine (ACh) Activates Cholinergic Receptor Enhanced Cho!lngrglc
Neurotransmission
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Figure 1: Inferred Cholinergic Pathway Modulation by Convoline.

Potential GABAergic System Interaction

Given its anti-epileptic properties, it is plausible that Convoline may also modulate the
GABAergic system, the primary inhibitory neurotransmitter system in the central nervous
system. Enhanced GABAergic signaling can lead to a reduction in neuronal excitability, which
is a key mechanism of action for many anti-epileptic drugs. However, direct evidence for
Convoline's interaction with GABA receptors is currently lacking in the available literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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